Cas no 2228330-61-6 (4-(azetidin-3-yl)methyl-5-bromo-2-chloropyridine)

• Product Name: 4-(azetidin-3-yl)methyl-5-bromo-2-chloropyridine
• CAS No: 2228330-61-6
• MF: C₉H₁₀BrClN₂
• MW: 261.546100139618
• CID: 6029793
• PubChem ID: 165645894
• Update Time: 2025-06-14

4-(azetidin-3-yl)methyl-5-bromo-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)methyl-5-bromo-2-chloropyridine
• EN300-1908509
• 2228330-61-6
• 4-[(azetidin-3-yl)methyl]-5-bromo-2-chloropyridine

• Inchi： 1S/C9H10BrClN2/c10-8-5-13-9(11)2-7(8)1-6-3-12-4-6/h2,5-6,12H,1,3-4H2
• InChI Key： GWXZCTSUFTXDDV-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CC1CNC1)Cl

Computed Properties

• Exact Mass: 259.97159g/mol
• Monoisotopic Mass: 259.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 4-(azetidin-3-yl)methyl-5-bromo-2-chloropyridine

Research Briefing on 4-(azetidin-3-yl)methyl-5-bromo-2-chloropyridine (CAS: 2228330-61-6): Recent Advances and Applications

The compound 4-(azetidin-3-yl)methyl-5-bromo-2-chloropyridine (CAS: 2228330-61-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its azetidine and pyridine moieties, exhibits unique structural features that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and derivatization of 4-(azetidin-3-yl)methyl-5-bromo-2-chloropyridine. The study highlighted its versatility as a scaffold for designing kinase inhibitors, with a focus on its ability to modulate the activity of tyrosine kinases implicated in cancer progression. The compound's bromo and chloro substituents were found to enhance its binding affinity to specific kinase domains, while the azetidine ring contributed to improved metabolic stability.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated as a precursor for the development of covalent inhibitors. The study demonstrated that the reactive chloro group at the 2-position of the pyridine ring could be leveraged for targeted covalent binding to cysteine residues in proteins, offering a potential strategy for irreversible inhibition of disease-associated targets. This approach has shown promise in preclinical models of inflammatory diseases.

Recent patent filings (e.g., WO2023056123) have also highlighted the utility of 4-(azetidin-3-yl)methyl-5-bromo-2-chloropyridine in the synthesis of PROTACs (Proteolysis Targeting Chimeras). These bifunctional molecules exploit the compound's structural features to recruit E3 ubiquitin ligases, enabling targeted degradation of pathogenic proteins. Early-stage trials indicate its applicability in oncology, particularly for degrading oncogenic transcription factors.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research is focused on addressing issues such as solubility and off-target effects through rational design and computational modeling. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications in the coming years.